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Compound of Interest

Compound Name: Juniper camphor

Cat. No.: B15593024 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Juniper camphor, a sesquiterpenoid alcohol, is a naturally occurring bicyclic organic

compound found as a constituent in the essential oils of various aromatic plants. Unlike the

more ubiquitous monoterpene camphor derived from Cinnamomum camphora, juniper
camphor possesses a more complex C15 skeleton. Its formal IUPAC designation is (+)-

(1R,4aR,8aR)-1,4a-dimethyl-7-propan-2-ylidene-decahydronaphthalen-1-ol. This document

provides a comprehensive overview of its chemical identity, physicochemical properties, and

known biological activities, alongside technical protocols for its isolation and analysis. While

specific research on juniper camphor as an isolated compound is limited, this guide draws

upon data from the analysis of essential oils containing it and related terpenoid compounds to

provide a thorough technical profile.

Chemical and Physical Data
The fundamental identifiers and physicochemical properties of juniper camphor are

summarized below for quick reference.

Table 1: Compound Identification
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Identifier Value

IUPAC Name
(+)-(1R,4aR,8aR)-1,4a-dimethyl-7-propan-2-

ylidene-decahydronaphthalen-1-ol

CAS Number 473-04-1[1][2]

Molecular Formula C₁₅H₂₆O[1]

Molecular Weight 222.37 g/mol [1]

Synonyms
(+)-Juniper Camphor, Eudesm-7(11)-en-4-ol,

Selin-7(11)-en-4-ol

Table 2: Physicochemical Properties
Property Value Source

Appearance Colorless crystalline solid [1]

Melting Point 165-166.5 °C [1]

Boiling Point 301.4 ± 21.0 °C (Predicted) [1]

Density 0.964 ± 0.06 g/cm³ (Predicted) [1]

LogP 4.06 (Predicted) [1]

Solubility
Insoluble in water; Soluble in

organic solvents
[1]

Experimental Protocols
Detailed experimental data specifically for the isolation and synthesis of pure juniper camphor
are not extensively published. However, based on standard phytochemical practices for

sesquiterpenoids, the following protocols can be applied.

Isolation of Juniper Camphor from Plant Material
Juniper camphor is a component of the essential oil of various Juniperus species. The

following protocol describes a general workflow for its extraction and isolation.
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3.1.1 Steam Distillation for Essential Oil Extraction

Plant Material Preparation: Obtain fresh or dried aerial parts (leaves, berries) of a suitable

Juniperus species. The material should be coarsely ground to increase the surface area for

efficient extraction.

Apparatus Setup: Place approximately 500 g of the ground plant material into a 5 L round-

bottom flask, part of a Clevenger-type apparatus. Add distilled water until the plant material is

fully submerged.

Distillation: Heat the flask to boiling. The steam and volatile oils will rise, condense, and be

collected in the Clevenger trap. Continue the distillation process for 3-4 hours.

Oil Separation: The essential oil, being less dense than water, will form a layer on top of the

hydrosol in the collection tube. Carefully separate the oil layer.

Drying: Dry the collected essential oil over anhydrous sodium sulfate (Na₂SO₄) to remove

residual water. Store the oil in a sealed, amber vial at 4°C.

3.1.2 Chromatographic Purification

Column Preparation: Prepare a silica gel (60-120 mesh) column using a non-polar solvent

such as n-hexane as the slurry.

Sample Loading: Dissolve the crude essential oil in a minimal amount of n-hexane and load

it onto the top of the silica gel column.

Elution: Begin elution with 100% n-hexane to elute non-polar hydrocarbons. Gradually

increase the solvent polarity by introducing ethyl acetate into the mobile phase (e.g.,

gradients of 2%, 5%, 10%, 20% ethyl acetate in n-hexane).

Fraction Collection: Collect fractions of the eluate and monitor the composition of each

fraction using Thin Layer Chromatography (TLC).

Identification: Pool fractions containing the compound of interest (identified by comparison

with a standard or by subsequent analysis) and evaporate the solvent under reduced

pressure to yield purified juniper camphor.
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Analytical Characterization
3.2.1 Gas Chromatography-Mass Spectrometry (GC-MS)

Instrumentation: A gas chromatograph coupled to a mass spectrometer.

Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film

thickness).

Carrier Gas: Helium, at a constant flow rate (e.g., 1 mL/min).

Oven Temperature Program: Start at a low temperature (e.g., 60°C) and ramp up to a high

temperature (e.g., 240°C) at a rate of 3-5°C/min.

Ionization: Electron Ionization (EI) at 70 eV.

Mass Range: Scan from m/z 40 to 500.

Identification: The mass spectrum of juniper camphor would be expected to show a

molecular ion peak (M⁺) at m/z 222. Characteristic fragmentation patterns for cyclic alcohols

include the loss of a water molecule (M-18) and cleavage of the ring structure.

Biological Activity and Potential Signaling Pathways
While juniper camphor itself has not been the subject of extensive biological investigation, the

essential oils from which it is derived exhibit a range of activities. Furthermore, studies on the

structurally related monoterpene camphor provide insights into potential mechanisms of action.

Table 3: Reported Biological Activities of Juniperus
Essential Oils
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Activity Description
Quantitative Data
Example (for
Essential Oil)

Reference

Antimicrobial

Juniperus procera

essential oil showed

significant

antibacterial activity

against both Gram-

positive and Gram-

negative bacteria.

Inhibition zones of

24.0 to 30.5 mm.
[3][4]

Antifungal

Essential oils from

juniper berries have

demonstrated strong

antifungal activity

against various molds.

MIC values for J.

sabina EO against

molds ranged from

70.32 to 468.75 mg/L.

Anti-inflammatory

Flavonoids and other

compounds in

Juniperus species

have shown anti-

inflammatory effects in

animal models.

J. sabina total

flavonoids (500

mg/kg) significantly

reduced carrageenin-

induced paw edema.

[5]

Analgesic

Camphor (a related

terpenoid) has been

shown to produce

anti-hyperalgesic

effects in neuropathic

pain models.

Camphor (50mg/kg)

significantly reduced

flinching and licking

time in formalin- and

AITC-induced pain

models.

[6]

Insecticidal

J. procera essential oil

demonstrated

concentration-

dependent mortality

against the aphid

Aphis craccivora.

LC₅₀ value of 2552.41

ppm.
[3]
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Potential Signaling Pathway: TRP Channel Modulation
A plausible mechanism for the reported analgesic and anti-inflammatory effects of terpenoids

like juniper camphor involves the modulation of Transient Receptor Potential (TRP) channels.

Studies on the common camphor have shown that it can act as an agonist for the TRPA1

channel.[6]

Proposed Mechanism:

Activation: Camphor binds to and activates the TRPA1 ion channel located on the membrane

of sensory neurons.

Nociception: This activation leads to an influx of cations (like Ca²⁺), depolarization of the

neuron, and the sensation of pain or irritation.

Desensitization: Prolonged or repeated application leads to the desensitization of the

channel, making the neuron less responsive to painful stimuli. This desensitization is a key

component of its analgesic effect.

This interaction with TRP channels represents a promising area of investigation for

understanding the bioactivity of juniper camphor specifically.

Visualizations
Experimental Workflow Diagram
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Caption: Workflow for Isolation and Characterization of Juniper Camphor.

Illustrative Signaling Pathway Diagram
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Caption: Postulated Mechanism of Action via TRPA1 Channel Modulation.

Conclusion
Juniper camphor (CAS: 473-04-1) is a distinct sesquiterpenoid with defined chemical and

physical properties. While it is a known component of several plant essential oils, research

focusing on the isolated compound is still emerging. The biological activities reported for

Juniperus essential oils, such as antimicrobial and anti-inflammatory effects, suggest a

therapeutic potential for their constituents, including juniper camphor. Future research should

focus on the specific bioactivity and mechanisms of action of the purified compound to validate

its potential use in drug development. The protocols and data presented in this guide provide a

foundational resource for scientists and researchers to further explore this promising natural

product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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